Cas no 831222-95-8 (5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester)
831222-95-8 structure
Product Name:5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester
CAS No:831222-95-8
MF:C11H10O4
MW:206.194703578949
CID:677552
PubChem ID:11321696
Update Time:2025-04-19
5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester
- 7-Hydroxybenzofuran-5-carboxylic acid ethyl ester
- ethyl 7-hydroxy-1-benzofuran-5-carboxylate
- ethyl 7-hydroxybenzofuran-5-carboxylate
- YKCUOTYYKHCKBN-UHFFFAOYSA-N
- 831222-95-8
- SCHEMBL643091
- Ethyl 7-hydroxybenzofuran-5-carboxylate, AldrichCPR
- FT-0736269
- DTXSID00462280
-
- Inchi: 1S/C11H10O4/c1-2-14-11(13)8-5-7-3-4-15-10(7)9(12)6-8/h3-6,12H,2H2,1H3
- InChI Key: YKCUOTYYKHCKBN-UHFFFAOYSA-N
- SMILES: O1C=CC2C=C(C(=O)OCC)C=C(C1=2)O
Computed Properties
- Exact Mass: 206.05790880g/mol
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59.7Ų
5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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